Cas no 65445-09-2 (19-Norpregn-4-en-20-yn-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17a)- (9CI))

• Product Name: 19-Norpregn-4-en-20-yn-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17a)- (9CI)
• CAS No: 65445-09-2
• MF: C₂₅H₃₄O₃
• MW: 382.535667896271
• CID: 515021
• PubChem ID: 63026
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yn-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17a)- (9CI)
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] 2,2-dimethylpropanoate
• norethindrone pivalate
• (17beta)-17-Ethynyl-3-oxoestr-4-en-17-yl pivalate
• 19-Norpregn-4-en-20-yn-3-one, 17-(2,2-dimethyl-1-oxopropoxy)-, (17alpha)-
• propanoic acid, 2,2-dimethyl-, (17beta)-17-ethynyl-3-oxoestr-4-en-17-yl ester
• DTXSID20215770
• 65445-09-2

• Inchi： 1S/C25H34O3/c1-6-25(28-22(27)23(2,3)4)14-12-21-20-9-7-16-15-17(26)8-10-18(16)19(20)11-13-24(21,25)5/h1,15,18-21H,7-14H2,2-5H3/t18-,19+,20+,21-,24-,25-/m0/s1
• InChI Key： PZXAQHCWXLHKAY-HGBFTFLOSA-N
• SMILES： O(C(C(C)(C)C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 382.25092
• Monoisotopic Mass: 382.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.0093 (rough estimate)
• Boiling Point: 469.67°C (rough estimate)
• Flash Point: 206.5°C
• Refractive Index: 1.5460 (estimate)
• PSA: 43.37